Cas no 406-39-3 (2-Butene,1,1,1-trifluoro-)

• Product Name: 2-Butene,1,1,1-trifluoro-
• CAS No: 406-39-3
• MF: C₄H₅F₃
• MW: 110.077711820602
• MDL: MFCD00082625
• CID: 328607
• PubChem ID: 5708977
• Update Time: 2025-09-23

2-Butene,1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Butene,1,1,1-trifluoro-
• 1,1,1-TRIFLUORO-2-BUTENE
• 1,1,1-trifluorobut-2-ene
• 1,1,1-trifluoro-but-2-ene
• 2-Butene,1,1,1-trifluoro
• 2-Butene, 1,1,1-trifluoro-
• AKOS005255033
• (E)-1,1,1-trifluorobut-2-ene
• MFCD00082625
• AKOS025309998
• 406-39-3
• ICTYZHTZZOUENE-NSCUHMNNSA-N
• SCHEMBL243314
• 1,1,1-Trifluorobutene-2

• MDL： MFCD00082625
• Inchi： 1S/C4H5F3/c1-2-3-4(5,6)7/h2-3H,1H3/b3-2+
• InChI Key： ICTYZHTZZOUENE-NSCUHMNNSA-N
• SMILES： FC(/C=C/C)(F)F

Computed Properties

• Exact Mass: 110.03400
• Monoisotopic Mass: 110.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 69.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.052
• Boiling Point: 17°C
• Flash Point: °C
• Refractive Index: 1.325
• PSA: 0.00000
• LogP: 2.12480

2-Butene,1,1,1-trifluoro- Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3161
• Hazard Category Code： 11
• Safety Instruction： S16; S23; S33
• Hazardous Material Identification：
• HazardClass：IRRITANT, GAS, FLAMMABLE
• Risk Phrases：R11